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octyl 2-O-(mannopyranosyl-6-phosphate)mannopyranoside octyl 2-O-(mannopyranosyl-6-phosphate)mannopyranoside
Brand Name: Vulcanchem
CAS No.: 157758-69-5
VCID: VC0130030
InChI: InChI=1S/C20H39O14P.2Na/c1-2-3-4-5-6-7-8-30-20-18(16(25)13(22)11(9-21)32-20)34-19-17(26)15(24)14(23)12(33-19)10-31-35(27,28)29;;/h11-26H,2-10H2,1H3,(H2,27,28,29);;/q;2*+1/p-2/t11-,12-,13-,14-,15+,16+,17+,18+,19-,20+;;/m1../s1
SMILES: CCCCCCCCOC1C(C(C(C(O1)CO)O)O)OC2C(C(C(C(O2)COP(=O)([O-])[O-])O)O)O.[Na+].[Na+]
Molecular Formula: C20H37Na2O14P
Molecular Weight: 578.5 g/mol

octyl 2-O-(mannopyranosyl-6-phosphate)mannopyranoside

CAS No.: 157758-69-5

Main Products

VCID: VC0130030

Molecular Formula: C20H37Na2O14P

Molecular Weight: 578.5 g/mol

octyl 2-O-(mannopyranosyl-6-phosphate)mannopyranoside - 157758-69-5

CAS No. 157758-69-5
Product Name octyl 2-O-(mannopyranosyl-6-phosphate)mannopyranoside
Molecular Formula C20H37Na2O14P
Molecular Weight 578.5 g/mol
IUPAC Name disodium;[(2R,3S,4S,5S,6R)-6-[(2S,3S,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-octoxyoxan-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl phosphate
Standard InChI InChI=1S/C20H39O14P.2Na/c1-2-3-4-5-6-7-8-30-20-18(16(25)13(22)11(9-21)32-20)34-19-17(26)15(24)14(23)12(33-19)10-31-35(27,28)29;;/h11-26H,2-10H2,1H3,(H2,27,28,29);;/q;2*+1/p-2/t11-,12-,13-,14-,15+,16+,17+,18+,19-,20+;;/m1../s1
Standard InChIKey LYZXIKNZJGBZJC-GDSMGQCOSA-L
Isomeric SMILES CCCCCCCCO[C@@H]1[C@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O[C@@H]2[C@H]([C@H]([C@@H]([C@H](O2)COP(=O)([O-])[O-])O)O)O.[Na+].[Na+]
SMILES CCCCCCCCOC1C(C(C(C(O1)CO)O)O)OC2C(C(C(C(O2)COP(=O)([O-])[O-])O)O)O.[Na+].[Na+]
Canonical SMILES CCCCCCCCOC1C(C(C(C(O1)CO)O)O)OC2C(C(C(C(O2)COP(=O)([O-])[O-])O)O)O.[Na+].[Na+]
Synonyms octyl 2-O-(mannopyranosyl-6-phosphate)mannopyranoside
octyl 2-O-PMan-Man
PubChem Compound 190889
Last Modified Nov 11 2021
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